Cas no 875-67-2 (cinnoline-4-thiol)

• Product Name: cinnoline-4-thiol
• CAS No: 875-67-2
• MF: C₈H₆N₂S
• MW: 162.211639881134
• CID: 726850
• PubChem ID: 3003749
• Update Time: 2025-04-19

cinnoline-4-thiol Chemical and Physical Properties

Names and Identifiers

• 4-Cinnolinethiol
• 1H-cinnoline-4-thione
• CINNOLINE-4-THIOL
• MLS002638569
• DS-005315
• 875-67-2
• SMR001548042
• DTXSID80236365
• AKOS022429645
• EN300-15043
• DTXCID80158856
• NSC 17796
• AKOS009038802
• 4-Mercaptocinnolin
• HMS3095E14
• CHEMBL1713037
• CS-0234949
• SCHEMBL21532813
• 4-Cinnolinyl hydrosulfide
• AB00981476-01
• Z126932680
• NSC-17796
• cinnoline, 4-mercapto-
• NSC17796
• cinnoline-4-thiol

• Inchi： 1S/C8H6N2S/c11-8-5-9-10-7-4-2-1-3-6(7)8/h1-5H,(H,10,11)
• InChI Key： AAFXYAXUEFJBJF-UHFFFAOYSA-N
• SMILES： S=C1C=NNC2C=CC=CC=21

Computed Properties

• Exact Mass: 162.025
• Monoisotopic Mass: 162.025
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 56.5Ų

Experimental Properties

• Density: 1.32
• Boiling Point: 307°C at 760 mmHg
• Flash Point: 139.5°C
• Refractive Index: 1.709
• PSA: 64.58000
• LogP: 1.91850